2-(4-Fluoro-3-methoxyphenyl)-2-methylpropionitrile

• Molecular Formula: C11H12FNO
• Molecular Weight: 193.22 g/mol
• IUPAC Name: 2-(4-fluoro-3-methoxyphenyl)-2-methylpropanenitrile
• InChI: InChI=1S/C11H12FNO/c1-11(2,7-13)8-4-5-9(12)10(6-8)14-3/h4-6H,1-3H3
• InChI Key: BIFWYPXMGQMCEI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C#N)C1=CC(=C(C=C1)F)OC

Description

2-(4-Fluoro-3-methoxyphenyl)-2-methylpropionitrile is a useful research compound. Its molecular formula is C11H12FNO and its molecular weight is 193.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

16.67 g (100.93 mmol) of (4-fluoro-3-methoxyphenyl)-acetonitrile is introduced with 30.1 g (211.96 mmol) of methyliodide into 158 ml of dimethylformamide. At 0° C., 8.50 g (211.96 mmol) of a 55-60% sodium hydride suspension is added in portions. After stirring overnight at room temperature, the reaction mixture is poured into ice water and then extracted three times with methyl tert-butyl ether. The combined organic extracts are washed with water and with brine. After the solvent is dried and spun off, the residue is chromatographed on silica gel (mobile solvent ethyl acetate/hexane). 5.11 g (26.2%) of the desired compound and 6.18 g of the monomethyl compound, which is realkylated, are isolated.

Synthesis routes and methods II

Procedure details

16.67 g (100.93 mmol) of (4-fluoro-3-methoxyphenyl)-acetonitrile is introduced into 158 ml of dimethylformamide with 30.1 g (211.96 mmol) of methyl iodide. At 0° C., 8.50 g (211.96 mmol) of a 55-60% sodium hydride suspension is added in portions. After stirring overnight at room temperature, the reaction mixture is poured onto ice water and then extracted three times with methyl tert-butyl ether. The combined organic extracts are washed with water and with brine. After the solvent is dried and spun off, the residue is chromatographed on silica gel (mobile solvent: ethyl acetate/hexane). 5.11 g (26.2%) of the desired compound and 6.18 g of the monomethyl compound, which is realkylated, are isolated.